Cas no 902298-86-6 (1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 902298-86-6
• MF: C₂₅H₂₂ClNO₄S
• MW: 467.96448469162
• CID: 6277436
• PubChem ID: 20874579
• Update Time: 2024-01-05

1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 902298-86-6
• AKOS001837737
• F3407-2161
• 1-(3-chlorobenzyl)-6-ethoxy-3-tosylquinolin-4(1H)-one
• 1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylphenyl)sulfonylquinolin-4-one

• Inchi： 1S/C25H22ClNO4S/c1-3-31-20-9-12-23-22(14-20)25(28)24(32(29,30)21-10-7-17(2)8-11-21)16-27(23)15-18-5-4-6-19(26)13-18/h4-14,16H,3,15H2,1-2H3
• InChI Key： ZYJQIEIKYOGYRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C(C2C=C(C=CC1=2)OCC)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 467.0958071g/mol
• Monoisotopic Mass: 467.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines